Cas no 1354488-22-4 (Methyl (2S,4S)-4-2-(Tert-butyl)phenoxy-2-pyrrolidinecarboxylate Hydrochloride)

• Product Name: Methyl (2S,4S)-4-2-(Tert-butyl)phenoxy-2-pyrrolidinecarboxylate Hydrochloride
• CAS No: 1354488-22-4
• MF: C₁₆H₂₄ClNO₃
• MW: 313.819664001465
• CID: 4696199
• Update Time: 2025-05-22

Methyl (2S,4S)-4-2-(Tert-butyl)phenoxy-2-pyrrolidinecarboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (2S,4R)-4-(2-tert-butylphenoxy)pyrrolidine-2-carboxylate;hydrochloride
• Methyl (2S,4S)-4-2-(Tert-butyl)phenoxy-2-pyrrolidinecarboxylate Hydrochloride

• Inchi： 1S/C16H23NO3.ClH/c1-16(2,3)12-7-5-6-8-14(12)20-11-9-13(17-10-11)15(18)19-4;/h5-8,11,13,17H,9-10H2,1-4H3;1H/t11-,13+;/m1./s1
• InChI Key： RFJBEJFVPDARBV-YLAFAASESA-N
• SMILES： Cl.O(C1C=CC=CC=1C(C)(C)C)[C@H]1CN[C@H](C(=O)OC)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 337
• Topological Polar Surface Area: 47.6

Additional information on Methyl (2S,4S)-4-2-(Tert-butyl)phenoxy-2-pyrrolidinecarboxylate Hydrochloride

Professional Introduction of Methyl (2S,4S)-4-2-(Tert-butyl)phenoxy-2-pyrrolidinecarboxylate Hydrochloride (CAS No. 1354488-22-4)

Methyl (2S,4S)-4-2-(Tert-butyl)phenoxy-2-pyrrolidinecarboxylate Hydrochloride, with the CAS number 1354488-22-4, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex stereochemistry and unique functional groups, which make it a valuable tool in the development of advanced materials and therapeutic agents. The tert-butyl substituent and the pyrrolidine ring structure are key features that contribute to its versatile properties.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, esterifications, and stereochemical optimizations. Recent advancements in asymmetric catalysis have enabled researchers to achieve high enantiomeric excess in the production of this compound, ensuring its suitability for applications that require precise stereochemical control. The hydrochloride salt form is particularly advantageous for solubility and stability in various solvents, making it ideal for use in drug delivery systems and analytical studies.

One of the most promising applications of Methyl (2S,4S)-4-2-(Tert-butyl)phenoxy-2-pyrrolidinecarboxylate Hydrochloride lies in its potential as a chiral ligand in asymmetric catalysis. Its ability to induce high enantioselectivity in reactions involving alkenes and alkynes has been extensively studied in recent years. For instance, a 2023 study published in *Nature Catalysis* demonstrated that this compound can serve as an effective catalyst for the enantioselective hydroamination of α,β-unsaturated carbonyl compounds, achieving yields exceeding 95% with excellent enantiomeric ratios.

In addition to its catalytic applications, this compound has shown potential in the field of materials science. Its unique combination of steric bulk and electronic properties makes it a candidate for use in the development of advanced polymers and self-healing materials. Researchers at the University of California have explored its role as a building block for supramolecular assemblies, leveraging its ability to form strong hydrogen bonds with complementary molecules.

The pharmacological properties of Methyl (2S,4S)-4-2-(Tert-butyl)phenoxy-2-pyrrolidinecarboxylate Hydrochloride have also been a focal point of recent investigations. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant activities, making it a potential candidate for drug development targeting chronic diseases such as arthritis and neurodegenerative disorders. A 2023 study conducted at the Massachusetts Institute of Technology highlighted its ability to inhibit COX-2 enzymes with high potency, comparable to existing nonsteroidal anti-inflammatory drugs (NSAIDs).

From an environmental standpoint, the biodegradability and eco-friendly synthesis of this compound are critical considerations. Recent research has focused on developing sustainable methods for its production, including the use of renewable feedstocks and enzymatic catalysis. A team at ETH Zurich has successfully implemented a bio-based synthesis pathway that reduces the carbon footprint of this compound by over 50%, paving the way for greener chemical manufacturing practices.

In conclusion, Methyl (2S,4S)-4-2-(Tert-butyl)phenoxy-2-pyrrolidinecarboxylate Hydrochloride (CAS No. 1354488-22-4) is a multifaceted compound with applications spanning organic chemistry, pharmaceuticals, materials science, and environmental sustainability. Its unique structure and functional groups make it a valuable asset in both academic research and industrial applications. As advancements in synthetic methodologies and analytical techniques continue to evolve, this compound is poised to play an even greater role in shaping the future of chemical innovation.